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(2-Aminopropyl)(methyl)(propan-2-
Compound Name:
yllamine
Cat. No.: B12429339
Get Quote

Flumequine is a foundational member of the quinolone class of antibiotics, notable for being
the first to incorporate a fluorine atom into its core structure, a design choice that proved pivotal
for subsequent generations of fluoroquinolones[1][2]. Its primary application has been in
veterinary medicine for treating enteric infections in livestock and aquaculture[3][4][5]. While it
saw transient use in humans for urinary tract infections, its marketing authorization has since
been suspended in major jurisdictions like the European Union[3].

From an analytical standpoint, Flumequine presents as a tricyclic structure with a chiral center,
existing as a racemic mixture of S-(-) and R-(+) enantiomers[6][7]. Its mechanism of action
involves the inhibition of bacterial DNA gyrase and topoisomerase |V, enzymes critical for DNA
replication, thereby halting cell division[3][4][8]. A thorough understanding of its structure is
paramount for quality control, metabolite identification, and mechanism-of-action studies.

Note on CAS Number: The topic specified CAS 16256-44-3. However, extensive database and
literature review confirms that the universally recognized CAS Registry Number for Flumequine
is 42835-25-6[3][9][10]. This guide will proceed using the correct and verifiable CAS number.

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b12429339#bc-rfq
https://www.mdpi.com/1999-4923/13/8/1289
https://bio-fermen.bocsci.com/news-blogs/fluoroquinolone-antibiotics-definition-mechanism-and-research.html
https://en.wikipedia.org/wiki/Flumequine
https://synapse.patsnap.com/article/what-is-flumequine-used-for
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1264632.htm
https://en.wikipedia.org/wiki/Flumequine
https://www.researchgate.net/figure/Chemical-structure-of-flumequine-Cchiral-center_fig1_325155595
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UVG8VSP2SJ
https://en.wikipedia.org/wiki/Flumequine
https://synapse.patsnap.com/article/what-is-flumequine-used-for
https://synapse.patsnap.com/article/what-is-the-mechanism-of-flumequine
https://en.wikipedia.org/wiki/Flumequine
https://pubchem.ncbi.nlm.nih.gov/compound/3374
https://www.scbt.com/p/flumequine-42835-25-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A summary of Flumequine's core properties provides the foundation for analytical method
development. For instance, its poor water solubility and acidic nature dictate the choice of
solvents and pH for liquid chromatography and sample preparation[11][12].

Property Value Source(s)

9-fluoro-6,7-dihydro-5-methyl-
_ 1-oxo-1H,5H-
Chemical Name o [319]
benzolijjquinolizine-2-

carboxylic acid

Molecular Formula C14H12FNOs [3119][10]

Molecular Weight 261.25 g/mol [3B1[7119]

White or almost white,
Appearance ] ] [O1[11][13]
microcrystalline powder

Melting Point 253-255 °C [319]

Practically insoluble in water;
B soluble in alkaline solutions,
Solubility [11][12][13]
alcohol, and methylene

chloride

Stereochemistry Racemic mixture [61[7]

The Analytical Workflow: A Multi-Technique
Approach

Confirming the structure of a molecule like Flumequine is not a single experiment but a logical,
multi-step workflow. Each technique provides a unique piece of the puzzle. Chromatography
separates the analyte from impurities and metabolites, while various spectroscopic methods
probe the molecular structure at different levels.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.fao.org/4/w8338e/w8338e0a.htm
https://toku-e.com/flumequine/
https://en.wikipedia.org/wiki/Flumequine
https://pubchem.ncbi.nlm.nih.gov/compound/3374
https://en.wikipedia.org/wiki/Flumequine
https://pubchem.ncbi.nlm.nih.gov/compound/3374
https://www.scbt.com/p/flumequine-42835-25-6
https://en.wikipedia.org/wiki/Flumequine
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UVG8VSP2SJ
https://pubchem.ncbi.nlm.nih.gov/compound/3374
https://pubchem.ncbi.nlm.nih.gov/compound/3374
https://www.fao.org/4/w8338e/w8338e0a.htm
http://www.uspbpep.com/ep60/flumequine%201517e.pdf
https://en.wikipedia.org/wiki/Flumequine
https://pubchem.ncbi.nlm.nih.gov/compound/3374
https://www.fao.org/4/w8338e/w8338e0a.htm
https://toku-e.com/flumequine/
http://www.uspbpep.com/ep60/flumequine%201517e.pdf
https://www.researchgate.net/figure/Chemical-structure-of-flumequine-Cchiral-center_fig1_325155595
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UVG8VSP2SJ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Phase 1: Separation & Quantification

Sample Preparation
(e.g., LLE, SPE)

HPLC Separation
(Reversed-Phase C18)

Detection

(Fluorescence / UV) Fraction Collection Eraction Collection
Hyphenation
(Lc-Ms)
v Phase 2: SLruc‘;ural Elucidation v Phase 3: Definitive Confirmation

Infrared (IR) Spectroscopy

Mass Spectrometry (MS)
(Functional Groups)

(Molecular Weight & Fragmentation)

NMR Spectroscopy | X-ray Crystallography
(1H & 13C Skeleton) | (If crystal available)

H
IGQId Standard

Structural Confirmation

Click to download full resolution via product page

Caption: Integrated workflow for the structural analysis of Flumequine.
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Chromatographic Analysis: HPLC

High-Performance Liquid Chromatography is the cornerstone of Flumequine analysis, enabling
both quantification and separation from its primary metabolite, 7-hydroxyflumequine[14][15]
[16].

» Expertise & Causality: The choice of a reversed-phase C18 column is logical due to the
moderately nonpolar, aromatic nature of Flumequine. Fluorescence detection is preferred for
its high sensitivity and selectivity, as the conjugated ring system of Flumequine fluoresces
strongly, allowing for detection at low concentrations in complex biological matrices[14][16].
UV detection serves as a robust alternative for higher concentration assays[17].

Protocol: HPLC-Fluorescence Assay for Flumequine

This protocol is a synthesized example based on common methodologies described in the
literature[14][16][18].

o Standard Preparation: Prepare a 1 mg/mL stock solution of Flumequine reference standard
in methanol. Create a series of working standards (e.g., 0.01 to 10 ug/mL) by diluting the
stock with the mobile phase.

o Sample Preparation (Liquid-Liquid Extraction):
o To 1 mL of plasma or tissue homogenate, add an internal standard (e.g., Ibafloxacin)[14].
o Add 5 mL of ethyl acetate and vortex for 2 minutes.
o Centrifuge at 3000 x g for 10 minutes.

o Transfer the organic (upper) layer to a clean tube and evaporate to dryness under a gentle
stream of nitrogen at 40°C.

o Reconstitute the residue in 500 pL of mobile phase.
e Chromatographic Conditions:

o Instrument: HPLC system with fluorescence detector.
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o Column: C18, 5 um, 4.6 x 150 mm.

o Mobile Phase: Acetonitrile and 0.01 M aqueous oxalic acid (pH adjusted to 2.5-3.0),
gradient elution may be required[14].

o Flow Rate: 1.0 mL/min.
o Injection Volume: 20 pL.

o Fluorescence Detection: Excitation at 252 nm, Emission at 356 nm[14].

o System Validation: The protocol's trustworthiness is established by running a calibration
curve with standards, quality control samples at low, medium, and high concentrations, and
blank matrix samples to check for interference. Linearity, accuracy, and precision must meet
predefined acceptance criteria.

Spectroscopic Characterization

While HPLC quantifies, spectroscopy identifies. The combination of MS, IR, and NMR provides
orthogonal data points that, when taken together, definitively confirm the molecular structure.

Flumequine Structure
Ci14H12FNO3
MW: 261.25

IR Spectroscopy
C=0 (Carboxyl, Ketone)
C-F (Aromatic Fluoride)
Confirms Functional Groups

Mass Spec (ESI+)
[M+H]* = 262.1
Confirms MW & Formula

NMR Spectroscopy
Proton/Carbon Environment
Confirms Connectivity
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Caption: Convergence of spectroscopic data for structural confirmation.

Mass Spectrometry (MS)

MS provides the molecular weight and fragmentation pattern, which acts as a molecular
fingerprint.

o Expertise & Causality: Electrospray lonization (ESI) in positive mode is highly effective for
Flumequine, as the nitrogen atom in the quinolone core is readily protonated. The resulting
pseudomolecular ion [M+H]* is expected at m/z 262.1[19]. Tandem MS (MS/MS) is used to
induce fragmentation by colliding this ion with a neutral gas. The resulting fragments (e.g.,
losses of H20, COz2, or parts of the side chain) are characteristic of the Flumequine structure
and can be used for unambiguous identification, even in complex mixtures[20][21].

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and reliable technique for identifying the functional groups present in
the molecule, as required by pharmacopoeial methods for identity confirmation[13].

o Expertise & Causality: The Flumequine structure has several distinct functional groups that
yield characteristic IR absorption bands. The presence of two carbonyl groups (the C4-keto
group and the carboxylic acid) and the aromatic C-F bond are key features. By comparing
the obtained spectrum to a certified reference standard, one can confirm the molecule's
identity[13][22]. A study of Flumequine and its metal complexes provides specific frequency
assignments[23].

Key IR Absorption Bands for Flumequine:

e ~1720-1740 cm~1: C=0 stretch of the carboxylic acid.

e ~1620-1640 cm~1: C=0 stretch of the pyridone ketone group.
e ~2500-3300 cm~! (broad): O-H stretch of the carboxylic acid.

e ~1250-1350 cm~1: C-F stretch of the fluoroaromatic group.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed structural information, mapping the carbon-hydrogen

framework of the molecule.

o Expertise & Causality: *H NMR reveals the number and environment of all protons, while 13C
NMR does the same for carbon atoms. For Flumequine, *H NMR would show distinct signals
for the aromatic protons, the aliphatic protons on the dihydro-quinolizine ring, and the methyl
group. The coupling patterns between adjacent protons confirm their connectivity. A known
phenomenon in fluoroquinolones is the concentration-dependent chemical shift of aromatic
protons due to self-association (1t-1t stacking), an important consideration when comparing
spectra[24][25].

X-ray Crystallography
While not a routine technique for quality control, single-crystal X-ray crystallography provides
the absolute, unambiguous 3D structure of a molecule in the solid state.

o Expertise & Causality: Though a crystal structure for pure Flumequine is not readily available
in the search results, related structures, such as its copper(ll) complexes, have been
resolved[26]. These studies definitively confirmed that Flumequine acts as a bidentate
ligand, coordinating through the pyridone oxygen and one of the carboxylate oxygens. This
provides invaluable, authoritative insight into the molecule's electronic structure and

reactivity[26].

Conclusion

The structural analysis of Flumequine (CAS 42835-25-6) is a clear demonstration of modern
analytical chemistry's power. A logical, self-validating workflow is essential. It begins with robust
HPLC separation for purification and quantification, followed by a suite of spectroscopic
techniques. Mass spectrometry confirms molecular weight and fragmentation, IR spectroscopy
verifies key functional groups, and NMR spectroscopy elucidates the precise atomic
connectivity. Together, these methods provide an undeniable and comprehensive structural
characterization, meeting the rigorous standards required by researchers and drug
development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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